3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone

• IUPAC Name: 3-(4-ethoxyphenyl)-2-(furan-2-yl)quinazolin-4-one
• InChI: InChI=1S/C20H16N2O3/c1-2-24-15-11-9-14(10-12-15)22-19(18-8-5-13-25-18)21-17-7-4-3-6-16(17)20(22)23/h3-13H,2H2,1H3
• InChI Key: LBRFXMSIYZNWDJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NC3=CC=CC=C3C2=O)C4=CC=CO4
• Molecular Formula: C20H16N2O3
• DSSTOX Substance ID: DTXSID40356710
• Molecular Weight: 332.4 g/mol
• CAS RN: 62820-51-3

Description

3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone, also known as EFQ, is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various applications. EFQ belongs to the class of quinazolinone compounds and has been extensively studied for its biological and pharmacological properties.

Mechanism of Action

The mechanism of action of 3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone involves the inhibition of various enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. 3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone has been shown to inhibit the activity of tyrosine kinases, which are critical for the growth and survival of cancer cells. 3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone has also been shown to inhibit the activity of topoisomerases, which are involved in DNA replication and repair.
Biochemical and Physiological Effects:
3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone has been shown to exhibit various biochemical and physiological effects. 3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone has been shown to induce apoptosis, or programmed cell death, in cancer cells. 3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone has also been shown to inhibit angiogenesis, which is the process of forming new blood vessels that supply nutrients and oxygen to tumors. 3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone has also been shown to exhibit anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone for lab experiments is its high potency and specificity for certain enzymes and signaling pathways. This makes it an ideal compound for studying the mechanisms of action of various enzymes and signaling pathways. However, one of the limitations of 3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone. One potential direction is the development of 3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone derivatives with improved solubility and specificity for certain enzymes and signaling pathways. Another potential direction is the study of 3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone in combination with other anti-cancer agents to enhance its efficacy. Additionally, the study of 3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone in animal models of cancer and neurodegenerative diseases could provide valuable insights into its therapeutic potential.

Synthesis Methods

The synthesis of 3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone involves the reaction of 4-ethoxyaniline with ethyl acetoacetate in the presence of sodium ethoxide, followed by the cyclization of the resulting intermediate with 2-furyl isothiocyanate. The final product is obtained through purification by recrystallization.

Scientific Research Applications

3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone has been studied for its potential use in various scientific research applications. One of the most promising applications of 3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone is in the field of cancer research. 3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone has been shown to exhibit anti-cancer properties by inhibiting the growth of tumor cells in vitro and in vivo. 3-(4-ethoxyphenyl)-2-(2-furyl)-4(3H)-quinazolinone has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.